Sulfasalazine 3-Isomer
Sulfasalazine 3-Isomer
Brand Name:
Vulcanchem
CAS No.:
66364-71-4
VCID:
VC0129293
InChI:
InChI=1S/C18H14N4O5S/c23-17-14(18(24)25)4-3-5-15(17)21-20-12-7-9-13(10-8-12)28(26,27)22-16-6-1-2-11-19-16/h1-11,20H,(H,19,22)(H,24,25)/b21-15+
SMILES:
C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NN=C3C=CC=C(C3=O)C(=O)O
Molecular Formula:
C18H14N4O5S
Molecular Weight:
398.4 g/mol
Sulfasalazine 3-Isomer
CAS No.: 66364-71-4
Reference Standards
VCID: VC0129293
Molecular Formula: C18H14N4O5S
Molecular Weight: 398.4 g/mol
| CAS No. | 66364-71-4 |
|---|---|
| Product Name | Sulfasalazine 3-Isomer |
| Molecular Formula | C18H14N4O5S |
| Molecular Weight | 398.4 g/mol |
| IUPAC Name | (5E)-6-oxo-5-[[4-(pyridin-2-ylsulfamoyl)phenyl]hydrazinylidene]cyclohexa-1,3-diene-1-carboxylic acid |
| Standard InChI | InChI=1S/C18H14N4O5S/c23-17-14(18(24)25)4-3-5-15(17)21-20-12-7-9-13(10-8-12)28(26,27)22-16-6-1-2-11-19-16/h1-11,20H,(H,19,22)(H,24,25)/b21-15+ |
| Standard InChIKey | PAFMSMUKLYZQOC-RCCKNPSSSA-N |
| Isomeric SMILES | C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N/N=C/3\C=CC=C(C3=O)C(=O)O |
| SMILES | C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NN=C3C=CC=C(C3=O)C(=O)O |
| Canonical SMILES | C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NN=C3C=CC=C(C3=O)C(=O)O |
| Synonyms | 2-Hydroxy-3-[2-[4-[(2-pyridinylamino)sulfonyl]phenyl]diazenyl]benzoic Acid; 2-Hydroxy-3-[[4-[(2-pyridinylamino)sulfonyl]phenyl]azo]benzoic Acid; 3-[[p-(2-Pyridylsulfamoyl)phenyl]azo]salicylic Acid; Sulfasalazine Impurity F; |
| PubChem Compound | 23344743 |
| Last Modified | Nov 14 2021 |
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